Cas no 615581-69-6 (Benzoic acid, 4-(4-oxopentyl)-)

• Product Name: Benzoic acid, 4-(4-oxopentyl)-
• CAS No: 615581-69-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1627689
• Update Time: 2024-09-12

Benzoic acid, 4-(4-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-oxopentyl)-

• Inchi： 1S/C12H14O3/c1-9(13)3-2-4-10-5-7-11(8-6-10)12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： JSIATMXAQLPNHS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCCC(=O)C)C=C1

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 112 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 378.4±35.0 °C(Predicted)
• PSA: 54.37
• pka: 4.33±0.10(Predicted)